Bondlite
CAS No.: 106856-55-7
Cat. No.: VC0217857
Molecular Formula: C7H5F2NO2
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106856-55-7 |
|---|---|
| Molecular Formula | C7H5F2NO2 |
| Molecular Weight | 0 |
Introduction
Chemical Composition and Properties
Bondlite is formulated as a clear, yellow, oily liquid with a mild ester odor . According to its Material Safety Data Sheet, it possesses the following physical and chemical properties:
| Property | Value |
|---|---|
| Physical state | Liquid |
| Color | Clear, yellow |
| Odor | Mild ester |
| Specific gravity | >1.1 |
| Solubility in water | Negligible |
The chemical composition of Bondlite includes glycerol-dimethacrylate components , which corresponds with the broader category of dentin bonding agents that primarily used polymerizable phosphates added to bis-GMA resins to promote bonding to calcium in mineralized tooth structure . Bondlite belongs to the phosphate ester group of compounds used in dental bonding , working through a bonding mechanism that involves the formation of ionic bonds between calcium and chlorophosphate groups .
Applications in Dentistry
Bondlite was primarily used in restorative dentistry as an adhesive interface between tooth structure and composite resin materials. Its specific applications included:
-
Bonding composite resin restorations to enamel and dentin surfaces
-
Enhancing the retention of restorative materials
-
Reducing microleakage at restoration margins
-
Serving as an intermediary layer between dental tissues and restorative materials
In the dental adhesive evolution timeline, Bondlite functioned as a second-generation bonding agent, representing an advance over first-generation systems but eventually superseded by later developments that offered improved performance characteristics.
Research Findings and Clinical Performance
Several research studies have evaluated the performance of Bondlite in dental applications. One notable study by Tjan and Glancy (1988) investigated the effect of lubrication with Bondlite on composite interfaces. The research examined cohesive strength at the composite interfaces when Bondlite was used with Herculite composite material .
| Study (year) | Lubricant | Lubricant application method | Composite | Parameters tested | Results |
|---|---|---|---|---|---|
| Tjan and Glancy (1988) | Bondlite (used with Herculite) | Composite modeling instrument wetted with resin | Herculite | Cohesive strength at the composite interfaces | No effect of lubrication with unfilled resins on cohesive strength of Herculite |
Bond strength is a critical parameter for evaluating dental adhesives. Second-generation bonding agents like Bondlite typically produced bond strengths in the range of 4-6 MPa , which was an improvement over first-generation materials but substantially lower than what later generations would achieve. The ionic bond formed by Bondlite would rapidly degrade in water submersion (analogous to exposure to saliva) and even the water within the dentin itself, causing debonding and/or microleakage .
Comparison with Other Dental Bonding Agents
To understand Bondlite's position in the evolution of dental adhesives, it's helpful to compare it with other generations of bonding systems:
| Generation | Representative Products | Key Features | Bond Strength (approximate) |
|---|---|---|---|
| First Generation | Cervident (NPG-GMA based) | Bonded by chelation with calcium | 2-3 MPa |
| Second Generation | Bondlite, Scotchbond, Prisma Universal Bond, Creation Bond | Used halo phosphorous esters of BIS-GMA; left smear layer intact | 4-6 MPa |
| Third Generation | GLUMA, Scotchbond 2 | Used conditioner, primer, adhesive; modified smear layer | 16-26 MPa |
| Fourth Generation | All-Bond 2, Amalgambond, Scotchbond Multi-Purpose | Total-etch technique with separate primer and adhesive | >20 MPa |
| Fifth Generation | Prime & Bond, OptiBond Solo, Single Bond | "One-bottle" systems combining primer and adhesive | Variable, similar to fourth generation |
As dental bonding technology evolved, the limitations of second-generation materials like Bondlite became apparent. These included inadequate bond strength, hydrolytic instability of the ionic bonds in the oral environment, and failure to properly address the smear layer issue . These shortcomings drove the development of subsequent generations of adhesives that achieved better penetration of the dentin substrate and formed more stable micromechanical bonds.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume